Cas no 32565-17-6 (Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate)

• Product Name: Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate
• CAS No: 32565-17-6
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 323754
• PubChem ID: 2384599
• Update Time: 2025-06-09

Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 7-chloro-3-methyl-, ethyl ester
• 7-chloro-3-methyl-2-Benzofurancarboxylic acid ethyl ester
• 7-CHLORO-3-METHYL-BENZOFURAN-2-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 7-chloro-3-methyl-1-benzofuran-2-carboxylate
• 2-carbethoxy-3-methyl-7-chlorobenzofuran
• 3-Methyl-7-chlorcumaronsaeure-ethylester
• AC1M5SHA
• AC1Q32CB
• AG-F-08908
• CTK4G8888
• AKOS000122578
• FT-0764272
• 32565-17-6
• CS-0219784
• DTXSID60368375
• EN300-04922
• Ethyl7-chloro-3-methylbenzofuran-2-carboxylate
• Ethyl 7-chloro-3-methylbenzofuran-2-carboxylate
• SR-01000039514
• J-018784
• SR-01000039514-1
• Z54083135
• Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate

• MDL： MFCD03964698
• Inchi： 1S/C12H11ClO3/c1-3-15-12(14)10-7(2)8-5-4-6-9(13)11(8)16-10/h4-6H,3H2,1-2H3
• InChI Key： PYNDYZIICZTLMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 238.03973
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 323.8±37.0 °C at 760 mmHg
• Flash Point: 149.6±26.5 °C
• PSA: 39.44
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate

Comprehensive Overview of Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate (CAS No. 32565-17-6)

Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate (CAS No. 32565-17-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative of benzofuran has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound features a chloro-substituted benzofuran core, which is often associated with bioactive molecules, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzofuran derivatives has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for "synthesis of Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate" or "applications of CAS 32565-17-6," reflecting its relevance in developing antimicrobial and anti-inflammatory agents. The compound's methyl and ethyl ester groups enhance its solubility, facilitating its use in various experimental protocols.

From an industrial perspective, 32565-17-6 is often utilized as a building block for more complex molecules. Its chloro and methyl substituents provide reactive sites for further functionalization, aligning with the growing trend of "green chemistry" and sustainable synthesis. Laboratories focusing on "heterocyclic compound optimization" frequently explore this compound due to its balanced reactivity and stability.

The compound's spectroscopic data, including NMR and IR spectra, are well-documented, aiding in quality control and structural verification. Analytical chemists emphasize the importance of "purity standards for CAS 32565-17-6," as even minor impurities can impact downstream applications. Advanced techniques like HPLC and GC-MS are commonly employed to ensure its suitability for high-precision research.

In the context of drug design, Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate serves as a precursor for scaffolds targeting enzyme inhibition. Its benzofuran backbone mimics natural substrates, making it a candidate for "structure-activity relationship (SAR) studies." This aligns with the increasing focus on "computational chemistry" and AI-driven molecular modeling, where such compounds are screened for therapeutic potential.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, proper handling protocols for organic intermediates like 32565-17-6 are essential to ensure workplace safety. The compound's stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for industrial-scale production.

In summary, Ethyl 7-Chloro-3-Methyl-1-Benzofuran-2-Carboxylate (CAS No. 32565-17-6) represents a critical tool in modern synthetic and medicinal chemistry. Its multifaceted applications, from "pharmaceutical intermediates" to "agrochemical development," underscore its importance in advancing scientific innovation. As research continues to evolve, this compound will likely remain a focal point for breakthroughs in bioactive molecule design.